Cas no 428440-11-3 (D-Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 1,4-diethyl ester)

• Product Name: D-Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 1,4-diethyl ester
• CAS No: 428440-11-3
• MF: C₁₃H₂₃NO₆
• MW: 289.32482457161
• CID: 326845
• PubChem ID: 11011692
• Update Time: 2025-08-05

D-Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

• D-Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 1,4-diethyl ester
• (R)-2-TERT-BUTOXYCARBONYLAMINO-SUCCINIC ACID BIS(DIETHYL ESTER)
• 1,4-DIETHYL (2R)-2-{[(TERT-BUTOXY)CARBONYL]AMINO}BUTANEDIOATE
• D-Boc-L-Asp(OEt)OEt
• 428440-11-3
• 1,4-DIETHYL (2R)-2-{[(TERT-BUTOXY)CARBONYL]AMINOBUTANEDIOATE
• D87267
• SCHEMBL2617389

• Inchi： 1S/C13H23NO6/c1-6-18-10(15)8-9(11(16)19-7-2)14-12(17)20-13(3,4)5/h9H,6-8H2,1-5H3,(H,14,17)/t9-/m1/s1
• InChI Key： ZKLVICYBRXLQIO-SECBINFHSA-N
• SMILES： O(C(N[C@@H](C(=O)OCC)CC(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.15300
• Monoisotopic Mass: 289.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 385.1°C at 760 mmHg
• Flash Point: 186.7°C
• Refractive Index: 1.453
• PSA: 94.42000
• LogP: 1.60040